4-ethyl-4H-1,2,4-triazol-3-ol
Overview
Description
4-ethyl-4H-1,2,4-triazol-3-ol, also known as ETT, is an organic compound containing a five-membered ring with an ethyl group attached to the nitrogen atom. It is a colorless, water-soluble liquid with a melting point of -3°C and a boiling point of 145°C. ETT is a versatile chemical used in a wide range of applications, including pharmaceuticals, agrochemicals, and dye intermediates. It is also used as an intermediate in the synthesis of other compounds, such as dyes, pharmaceuticals, and agrochemicals.
Scientific Research Applications
4-ethyl-4H-1,2,4-triazol-3-ol has been used in a variety of scientific research applications, including the synthesis of dyes, pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of other compounds, such as prodrugs, which are compounds that are converted to active drugs in the body. Additionally, 4-ethyl-4H-1,2,4-triazol-3-ol has been used in the synthesis of fluorescent dyes, which are used to detect and quantify biological molecules.
Mechanism of Action
The mechanism of action of 4-ethyl-4H-1,2,4-triazol-3-ol is not fully understood. However, it is believed that the reaction of 4-ethyl-4H-1,2,4-triazol-3-ol with other compounds is catalyzed by the presence of a base, such as an amine or an alkali metal. The reaction of 4-ethyl-4H-1,2,4-triazol-3-ol with other compounds is thought to involve the formation of an intermediate, which is then transformed into the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-ethyl-4H-1,2,4-triazol-3-ol are not well understood. However, it has been suggested that 4-ethyl-4H-1,2,4-triazol-3-ol may act as a weak acid, which could potentially affect the pH of the cellular environment. Additionally, 4-ethyl-4H-1,2,4-triazol-3-ol has been found to be an inhibitor of some enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The advantages of using 4-ethyl-4H-1,2,4-triazol-3-ol in laboratory experiments include its low cost, its stability, and its water solubility. Additionally, 4-ethyl-4H-1,2,4-triazol-3-ol is a versatile compound that can be used in a variety of reactions. The main limitation of using 4-ethyl-4H-1,2,4-triazol-3-ol in laboratory experiments is its low boiling point, which can make it difficult to handle and store.
Future Directions
There are a number of potential future directions for research on 4-ethyl-4H-1,2,4-triazol-3-ol. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications. Additionally, further research could be conducted into the development of new synthesis methods for 4-ethyl-4H-1,2,4-triazol-3-ol, as well as the development of new derivatives and analogs of 4-ethyl-4H-1,2,4-triazol-3-ol. Finally, further research could be conducted into the potential toxicity of 4-ethyl-4H-1,2,4-triazol-3-ol and its potential uses as an environmental pollutant.
Synthesis Methods
4-ethyl-4H-1,2,4-triazol-3-ol can be synthesized using a variety of methods. The most common method is the condensation reaction of ethyl chloroformate with hydrazine hydrate. In this reaction, ethyl chloroformate is reacted with hydrazine hydrate in an organic solvent, such as ethanol, to produce 4-ethyl-4H-1,2,4-triazol-3-ol. Other methods include the reaction of ethyl acetate with hydrazine hydrate, the reaction of ethyl chloroformate with 4-amino-1,2,4-triazole, and the reaction of ethyl chloroformate with hydrazine monohydrate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethyl-4H-1,2,4-triazol-3-ol involves the reaction of ethyl hydrazinecarboxylate with ethyl acetoacetate to form 4-ethyl-5-methyl-1,2,4-triazolidine-3,5-dione. This intermediate is then reacted with hydrazine hydrate to form 4-ethyl-4H-1,2,4-triazol-3-ol.", "Starting Materials": [ "Ethyl hydrazinecarboxylate", "Ethyl acetoacetate", "Hydrazine hydrate" ], "Reaction": [ "Step 1: Ethyl hydrazinecarboxylate is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 4-ethyl-5-methyl-1,2,4-triazolidine-3,5-dione.", "Step 2: The intermediate 4-ethyl-5-methyl-1,2,4-triazolidine-3,5-dione is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 4-ethyl-4H-1,2,4-triazol-3-ol.", "Step 3: The product is isolated and purified using standard techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
135302-04-4 |
Molecular Formula |
C4H7N3O |
Molecular Weight |
113.1 |
Purity |
95 |
Origin of Product |
United States |
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